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Compound of Interest

Compound Name: 1-Iododecane

Cat. No.: B1670042 Get Quote

This guide provides technical support for researchers, scientists, and drug development

professionals on the safe handling and disposal of 1-iododecane waste.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-iododecane?

A1: 1-Iododecane is considered a hazardous chemical. The primary hazards include:

Skin Corrosion/Irritation: Causes skin irritation (Category 2).[1][2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation (Category 2).[1][2][3]

Specific target organ toxicity (single exposure): May cause respiratory irritation (Category 3).

[1][2][3]

It may also cause long-lasting harmful effects to aquatic life.[4]

Q2: What personal protective equipment (PPE) is required when handling 1-iododecane?

A2: Appropriate PPE is crucial to minimize exposure risks. The following should be worn:

Eye/Face Protection: Tight-sealing safety goggles or a face shield.[1][5]
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Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing to prevent skin contact.[5]

Respiratory Protection: If working outside a fume hood or if vapors are generated, use a

NIOSH/MSHA-approved respirator.[1][5]

Q3: How should 1-iododecane be stored?

A3: Proper storage is essential for maintaining the stability and safety of 1-iododecane:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3]

Protect from direct sunlight and light exposure, as it is light-sensitive.[1][6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[5]

A small amount of copper chip may be added as a stabilizer.[5][7]

Q4: How is 1-iododecane waste classified?

A4: 1-Iododecane is a halogenated organic compound.[8] Therefore, its waste is classified as

hazardous and must be disposed of according to local, regional, and national hazardous waste

regulations.[1][3] It should be collected in a designated "halogenated waste" container.[8][9]

Q5: Can I dispose of 1-iododecane waste down the drain?

A5: No. Under no circumstances should 1-iododecane or any organic liquids be disposed of

down a sink or other sewage drain.[5][9] This is to prevent environmental contamination.[6]

Troubleshooting Guides
Scenario 1: You have accidentally spilled a small amount of 1-iododecane on the lab bench

(less than 1 liter).
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Step Action

1. Alert & Isolate

Immediately alert others in the vicinity of the

spill. Isolate the area to prevent further

contamination.[10][11]

2. Ventilate

If it is safe to do so and vapors are present,

increase ventilation by opening a fume hood

sash.[5][11] If the material is flammable, turn off

ignition sources.[10]

3. Don PPE

Put on the appropriate personal protective

equipment, including safety goggles, gloves,

and a lab coat.[10]

4. Contain & Absorb

Use an inert absorbent material (e.g., sand,

vermiculite) to contain and soak up the spill.[1]

[5]

5. Collect Waste

Carefully collect the absorbed material into a

suitable, labeled, and closed container for

disposal as hazardous waste.[1][5]

6. Decontaminate
Clean the spill area thoroughly with soap and

water.[5][11]

7. Dispose

Dispose of the contaminated materials and

cleaning residues in a designated halogenated

hazardous waste container.[10]

Scenario 2: Your skin or eyes have come into contact with 1-iododecane.
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Contact Type Immediate Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[1][5]

Remove contaminated clothing and wash it

before reuse.[3] Seek medical attention if skin

irritation occurs or persists.[1][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][5] Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.[1][5]

Data Presentation
Physical and Chemical Properties of 1-Iododecane

Property Value

Molecular Formula C₁₀H₂₁I[3][5]

Molecular Weight 268.18 g/mol [7]

Appearance Colorless to light yellow liquid[3][12]

Boiling Point 132 °C / 15 mmHg[7]

Density 1.257 g/mL at 25 °C[7]

Flash Point 96 °C / 204.8 °F[1]

Water Solubility Immiscible[12]

Experimental Protocols
Protocol 1: Standard Handling of 1-Iododecane

Preparation: Before handling, ensure a well-ventilated area, preferably a chemical fume

hood, is available.[5] Confirm that a safety shower and eyewash station are readily
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accessible.[5]

Personal Protective Equipment: Don appropriate PPE, including nitrile gloves, safety

goggles, and a lab coat.[5]

Dispensing: Carefully measure and dispense the required amount of 1-iododecane,

avoiding splashing and the generation of aerosols.

Reaction Setup: If used in a reaction, ensure the setup is secure and properly ventilated.

Post-Handling: After use, tightly close the container and store it in a designated cool, dry, and

dark location away from incompatible materials.[1][6]

Decontamination: Clean any contaminated surfaces with soap and water.

Waste Collection: Collect any waste containing 1-iododecane in a clearly labeled, sealed

container designated for halogenated organic waste.[8][9]

Protocol 2: Disposal of 1-Iododecane Waste

Segregation: Segregate 1-iododecane waste from non-halogenated organic waste, aqueous

waste, and solid waste.[8][13]

Containerization: Use a designated, leak-proof, and properly labeled hazardous waste

container for halogenated solvents.[9][13] The label should clearly state "Halogenated

Waste" and list the contents.[9]

Accumulation: Store the waste container in a designated satellite accumulation area that is

secure and away from ignition sources. Keep the container closed except when adding

waste.[9]

Disposal Request: Once the container is full, arrange for pickup and disposal through your

institution's environmental health and safety office or a licensed hazardous waste disposal

company.[3] Do not attempt to treat or dispose of the waste yourself.
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Caption: Experimental workflow for handling 1-iododecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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